Cas no 932291-68-4 (N-benzyl-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide)

• Product Name: N-benzyl-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide
• CAS No: 932291-68-4
• MF: C₂₃H₂₆N₄O₂
• MW: 390.478145122528
• CID: 5362784
• Update Time: 2025-07-08

N-benzyl-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylphenyl)-3-oxo-N-(phenylmethyl)-1,4,8-triazaspiro[4.5]dec-1-ene-8-acetamide
• N-benzyl-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide

• Inchi： 1S/C23H26N4O2/c1-17-7-9-19(10-8-17)21-22(29)26-23(25-21)11-13-27(14-12-23)16-20(28)24-15-18-5-3-2-4-6-18/h2-10H,11-16H2,1H3,(H,24,28)(H,26,29)
• InChI Key： BBFPODYIXDZWDR-UHFFFAOYSA-N
• SMILES： N1C2(CCN(CC(NCC3=CC=CC=C3)=O)CC2)NC(=O)C=1C1=CC=C(C)C=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.10±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-benzyl-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide

N-Benzyl-2-(4-Methylphenyl)-3-Oxo-1,4,8-Triazaspiro[4.5]dec-1-en-8-Ylacetamide: A Comprehensive Overview

N-Benzyl-2-(4-Methylphenyl)-3-Oxo-1,4,8-Triazaspiro[4.5]dec-1-en-8-Ylacetamide, identified by the CAS number 932291-68-4, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of triazaspiro compounds, which have gained significant attention in recent years due to their potential applications in drug discovery and materials science. The molecule features a spirocyclic system fused with a triazole ring, making it a promising candidate for various chemical and biological studies.

The structural complexity of this compound arises from its spirocyclic framework, which consists of two rings sharing a single atom. The presence of the triazole ring introduces additional functional groups that can participate in various chemical reactions. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of bioactive agents with potential therapeutic applications.

One of the key features of N-Benzyl-2-(4-Methylphenyl)-3-Oxo-1,4,8-Triazaspiro[4.5]dec-1-en-8-Ylacetamide is its ability to form hydrogen bonds due to the presence of an amide group and an oxo group within its structure. This property makes it an interesting candidate for exploring interactions with biological macromolecules such as proteins and nucleic acids. Recent research has demonstrated that such interactions can lead to the development of novel drug delivery systems and targeted therapies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the spirocyclic core. These methods have been optimized to achieve high yields and selectivity, making the synthesis more efficient and scalable for industrial applications.

In terms of biological activity, N-Benzyl-2-(4-Methylphenyl)-3-Oxo-1,4,8-Triazaspiro[4.5]dec-1-en-8-Ylacetamide has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. For instance, studies have indicated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anticancer drug development.

Furthermore, the compound's spirocyclic structure has been exploited in the design of new materials with unique mechanical and electronic properties. By incorporating this compound into polymer matrices or as a building block in supramolecular assemblies, researchers have observed enhanced material performance in areas such as sensors and actuators.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular docking studies have provided insights into its binding modes with various biological targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

In conclusion, N-Benzyl-2-(4-Methylphenyl)-3-Oxo-1,4,8-Triazaspiro[4.5]dec-1-en-8-Ylacetamide (CAS No: 93229168) represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. With ongoing research exploring its synthetic routes, biological activities, and material properties, this compound continues to be a subject of interest for scientists worldwide.